![molecular formula C23H25NO4 B6120977 [1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone](/img/structure/B6120977.png)
[1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone is a synthetic compound that belongs to the class of designer drugs known as synthetic cathinones. It is also known by its street name, benzofury. This compound is a psychoactive drug that is known to produce stimulant effects in the human body. It has gained popularity in the research community due to its unique chemical structure and potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of [1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It is also believed to inhibit the reuptake of these neurotransmitters, leading to increased synaptic concentrations.
Biochemical and Physiological Effects:
[1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone produces a range of biochemical and physiological effects in the human body. It is known to produce stimulant effects, including increased energy, alertness, and euphoria. It is also known to increase heart rate, blood pressure, and body temperature. In addition, it can cause insomnia, anxiety, and paranoia.
Advantages and Limitations for Lab Experiments
The advantages of using [1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone in lab experiments include its unique chemical structure, potential therapeutic properties, and ability to produce stimulant effects. However, its limitations include its potential for abuse and addiction, as well as its potential for producing adverse side effects.
Future Directions
There are several future directions for research on [1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone. These include further studies on its potential therapeutic properties, as well as its potential for abuse and addiction. In addition, research could focus on developing safer and more effective synthetic cathinones for therapeutic use. Finally, research could focus on developing new methods for synthesizing [1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone, as well as other synthetic cathinones, in a more efficient and cost-effective manner.
Synthesis Methods
The synthesis of [1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone involves the reaction of 1-(2-bromoethyl)benzene with 2-(3,4-dimethoxyphenyl)acetonitrile in the presence of sodium hydride and N,N-dimethylformamide. The resulting product is then treated with piperidine and trifluoroacetic acid to yield the final product.
Scientific Research Applications
[1-(1-benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone has gained popularity in the research community due to its potential therapeutic properties. It has been studied for its potential use in treating depression, anxiety, and substance abuse disorders. It has also been studied for its potential use in enhancing cognitive function and memory.
properties
IUPAC Name |
[1-(1-benzofuran-2-ylmethyl)piperidin-3-yl]-(3,4-dimethoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO4/c1-26-21-10-9-17(13-22(21)27-2)23(25)18-7-5-11-24(14-18)15-19-12-16-6-3-4-8-20(16)28-19/h3-4,6,8-10,12-13,18H,5,7,11,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBTKZXAJBUGOMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)C2CCCN(C2)CC3=CC4=CC=CC=C4O3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(1-Benzofuran-2-ylmethyl)-3-piperidinyl](3,4-dimethoxyphenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.